Cas no 2413898-13-0 (tert-butyl N-(5-bromo-4-hydroxypyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-4-hydroxypyridin-2-yl)carbamate
• CAS No: 2413898-13-0
• MF: C₁₀H₁₃BrN₂O₃
• MW: 289.125821828842
• CID: 5674654
• PubChem ID: 165769760
• Update Time: 2025-10-24

tert-butyl N-(5-bromo-4-hydroxypyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-bromo-4-hydroxy-2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-bromo-4-hydroxypyridin-2-yl)carbamate

• Inchi： 1S/C10H13BrN2O3/c1-10(2,3)16-9(15)13-8-4-7(14)6(11)5-12-8/h4-5H,1-3H3,(H2,12,13,14,15)
• InChI Key： KUVJJLMFURFENI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC=C(Br)C(O)=C1

Experimental Properties

• Density: 1.552±0.06 g/cm3(Predicted)
• Boiling Point: 384.9±42.0 °C(Predicted)
• pka: 11.82±0.70(Predicted)

Additional information on tert-butyl N-(5-bromo-4-hydroxypyridin-2-yl)carbamate

tert-butyl N-(5-bromo-4-hydroxypyridin-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-(5-bromo-4-hydroxypyridin-2-yl)carbamate, also known by its CAS number 2413898-13-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of tert-butyl N-(5-bromo-4-hydroxypyridin-2-yl)carbamate consists of a pyridine ring substituted with a bromine atom at position 5, a hydroxyl group at position 4, and a tert-butyl carbamate group at position 2. This substitution pattern imparts the molecule with unique electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of the hydroxyl group and bromine atom introduces additional functional groups that can be exploited for further derivatization or bioactivity studies.

Recent studies have highlighted the potential of tert-butyl N-(5-bromo-4-hydroxypyridin-2-yl)carbamate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of kinase inhibitors and other therapeutic agents. The tert-butyl carbamate group is particularly useful in protecting amino groups during multi-step synthesis, ensuring high yields and purity in subsequent reactions.

In terms of synthesis, tert-butyl N-(5-bromo-4-hydroxypyridin-2-yl)carbamate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of 5-bromo-4-hydroxypyridine with tert-butyl chloroformate in the presence of a base such as pyridine or triethylamine. This method ensures efficient formation of the desired carbamate product while maintaining the integrity of the aromatic ring.

The biological activity of tert-butyl N-(5-bromo-4-hydroxypyridin-2-y l)carbamate has been studied extensively in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing cytokine production and inhibiting key inflammatory pathways. Additionally, this compound has shown moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy.

In conclusion, tert-butyl N-(5-bromo-4-hydroxypyridin -2-y l)carbamate, CAS number 2413898 -13 -0 strong>, is a versatile compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine.